N-(2-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)-2-oxoethyl]benzamide
• InChI: InChI=1S/C17H22N2O4S/c1-24(22,23)15-9-13-7-8-14(10-15)19(13)16(20)11-18-17(21)12-5-3-2-4-6-12/h2-6,13-15H,7-11H2,1H3,(H,18,21)
• InChI Key: YZAZKNWUUGIWNZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CC2CCC(C1)N2C(=O)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C17H22N2O4S
• Molecular Weight: 350.4 g/mol
• CAS No.: 1705549-68-3

Description

N-(2-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C17H22N2O4S and its molecular weight is 350.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Analogues : Research on the synthesis of structurally related compounds, such as those with modifications on the azabicyclo[3.2.1]octane scaffold, has been documented. For instance, the synthesis of (S)-N-(endo-8-Methyl-8-azabicyclo[3.2.1]oct-3α-yl)-4-amino-5-chloro-2-(1-methyl-2-butynyloxy)[carbonyl-14C]benzamide monohydrochloride (14C-E3620) aimed at studying its pharmacokinetic profile demonstrates the compound's potential as both a 5-HT3 receptor antagonist and a 5-HT4 receptor agonist (Hoshino et al., 1997).
• Structural Characterization : Detailed structural characterization of related compounds, including the analysis of their crystal structures and conformational studies, has been conducted to understand their molecular framework. For example, the study of (1R,3S,5R,6S)-6-Acetoxy-3-(4-methylphenylsulfonyloxy)tropane and its crystallography highlights the importance of the azabicyclo[3.2.1]octane core in the compound's overall structure (Yang et al., 2008).

Receptor Agonist and Antagonist Potential

• Serotonin Receptor Agonists : Several studies have synthesized and evaluated derivatives of azabicyclo[3.2.1]octane for their activity as serotonin (5-HT) receptor agonists. These efforts have led to compounds with significant 5-HT4 receptor agonistic activity, indicating potential therapeutic applications in gastrointestinal motility disorders (Suzuki et al., 2001).
• Serotonin Receptor Antagonists : Other research has focused on the development of azabicyclo[3.2.1]octane derivatives as potent serotonin-3 (5-HT3) receptor antagonists. These compounds have been assessed for their ability to antagonize specific serotonin-mediated effects, showcasing their potential in addressing conditions such as emesis (Kawakita et al., 1992).